Cas no 111771-09-6 (Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl-)

• Product Name: Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl-
• CAS No: 111771-09-6
• MF: C₂₀H₁₉F
• MW: 278.363269090652
• CID: 204928
• PubChem ID: 198696
• Update Time: 2025-04-19

Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl-
• 8-fluoro-7,12-dimethyl-1,2,3,4-tetrahydrobenzo[a]anthracene
• 111771-09-6
• 1,2,3,4-Tetrahydro-7,12-dimethyl-8-fluorobenz(a)anthracene
• BRN 5075857
• Benz(a)anthracene, 1,2,3,4-tetrahydro-7,12-dimethyl-8-fluoro-
• DTXSID60149722

• Inchi： 1S/C20H19F/c1-12-15-8-5-9-18(21)20(15)13(2)16-11-10-14-6-3-4-7-17(14)19(12)16/h5,8-11H,3-4,6-7H2,1-2H3
• InChI Key： ZAXXQMIXJBTBHV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=C(C)C1C=CC3CCCCC=3C=1C=2C

Computed Properties

• Exact Mass: 278.14717
• Monoisotopic Mass: 278.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 454.4°Cat760mmHg
• Flash Point: 216°C
• Refractive Index: 1.653
• PSA: 0
• LogP: 5.62770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives